Cas no 221121-94-4 (4(3H)-Pyrimidinone, 6-[(2,6-dichlorophenyl)methyl]-2-(methylthio)-)

• Product Name: 4(3H)-Pyrimidinone, 6-[(2,6-dichlorophenyl)methyl]-2-(methylthio)-
• CAS No: 221121-94-4
• MF: C₁₂H₁₀Cl₂N₂OS
• MW: 301.191599369049
• CID: 2129057
• Update Time: 2023-11-19

4(3H)-Pyrimidinone, 6-[(2,6-dichlorophenyl)methyl]-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-6-(2,6-dichlorobenzyl)pyrimidin-4(3H)-one
• thio-DABO 5r
• BDBM2366
• 6-(2,6-dichlorobenzyl)-2-(methylsulfanyl)pyrimidin-4-ol
• 6-(2,6-dichlorobenzyl)-2-(methylsulfanyl)pyrimidin-4(3h)-one
• 4-[(2,6-dichlorophenyl)methyl]-2-methylsulfanyl-1H-pyrimidin-6-one
• 6-(2,6-Dichlorophenylmethyl)-3,4-dihydro-2-(methylthio)pyrimidin-4(3H)-one
• 6-[(2,6-dichlorophenyl)methyl]-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one
• CID 135402771
• 4(3H)-Pyrimidinone, 6-[(2,6-dichlorophenyl)methyl]-2-(methylthio)-

• Inchi： 1S/C12H10Cl2N2OS/c1-18-12-15-7(6-11(17)16-12)5-8-9(13)3-2-4-10(8)14/h2-4,6H,5H2,1H3,(H,15,16,17)
• InChI Key： KHCQQSYASBUDKN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC1=CC(NC(=N1)SC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 388
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Melting Point: 238-241 °C(Solv: acetonitrile (75-05-8))
• Boiling Point: 439.0±55.0 °C(Predicted)
• pka: 7.55±0.50(Predicted)